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Introduction

Dihexyl phthalate (DHP), a member of the phthalate ester family, is widely used as a
plasticizer to enhance the flexibility and durability of various polymer products. Its potential for
environmental release and subsequent contamination of water, soil, and sediment raises
concerns due to its endocrine-disrupting properties. Accurate and reliable quantification of DHP
in environmental matrices is crucial for monitoring its fate and assessing potential risks to
ecosystems and human health. Solid-phase extraction (SPE) has emerged as a robust and
efficient technique for the selective extraction and preconcentration of DHP from complex
environmental samples prior to chromatographic analysis.

This application note provides a detailed protocol for the solid-phase extraction of dihexyl
phthalate from water, soil, and sediment samples. The methodologies are designed to deliver
high recovery rates and low limits of detection, ensuring reliable and accurate quantification for
research and monitoring purposes.
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Data Presentation

The following tables summarize the quantitative data for the solid-phase extraction of dihexyl

phthalate and other structurally similar phthalates from various environmental matrices.

Table 1. SPE Recovery of Phthalates in Water Samples

SPE Elution . Recovery
Phthalate Matrix Reference
Sorbent Solvent (%)
Di(2-
Dichlorometh )
ethylhexyl) River and
C18 ane/Methanol ) 83 [1]
phthalate Marine Water
(50:50, viv)
(DEHP)
Di(2-
ethylhexyl) Chromabond Tap and
Ethyl Acetate 75-112 [2]
phthalate ® HLB Waste Water
(DEHP)
Various .
C18 Acetonitrile Water >70 [3]
Phthalates
Di(2-
ethylhexyl)
Sep-Pak C18  Methanol Bottled Water  ~95 [4]
phthalate
(DEHP)

Table 2: SPE Recovery of Phthalates in Soil and Sediment Samples
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Elution/Extr

Extraction . . Recovery
Phthalate action Matrix Reference
Method (%)
Solvent
Di(2- .
Pressurized
ethylhexyl) o Hexane/Acet )
Liquid Sall 86.0-99.8 [5]
phthalate ) one (1:1, viv)
Extraction
(DEHP)
Di-n-hexyl )
Toluene Glass Fiber
phthalate ) Toluene ] 100 [6]
Extraction Filter/Tenax
(DNHP)
Various Soxhlet N Sewage
) Not Specified 90-110
Phthalates Extraction Sludge
] Microwave
Various i )
Assisted Ethyl Acetate Sall 84-115
Phthalates i
Extraction

Table 3: Limits of Detection (LOD) and Quantification (LOQ) for Phthalates
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. Analytical
Phthalate Matrix LOD LOQ Reference
Method

Di(2-
ethylhexyl)

Water HPLC-MS 0.03 pg/L - [5]
phthalate

(DEHP)

Di(2-
ethylhexyl) )

Sall HPLC-MS 0.02 mg/kg 0.05 mg/kg [5]
phthalate

(DEHP)

Di-n-hexyl
phthalate Air GC-FID - 6.56 ug [6]
(DNHP)

Various SPE-HPLC-
Water 0.003 pg/mL 0.01 pg/mL [4]
Phthalates PDA

Various

Water GC-MS 45-500 ng/L
Phthalates

Various Tap and

SPE-GC-MS - 0.82-71 ng/L [2]
Phthalates Waste Water

Experimental Protocols
Solid-Phase Extraction of Dihexyl Phthalate from Water
Samples

This protocol is suitable for the extraction of DHP from various aqueous matrices, including
surface water, groundwater, and wastewater.

Materials:
e SPE Cartridges: C18 (500 mg, 6 mL) or Chromabond® HLB (200 mg, 3 mL)

o Methanol (HPLC grade)
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o Acetonitrile (HPLC grade)

o Ethyl Acetate (HPLC grade)

e Dichloromethane (HPLC grade)

» Deionized water

e SPE vacuum manifold

o Glass fiber filters (1 um pore size)

» Concentrator tube

Protocol:

e Sample Pretreatment:
o Collect water samples in pre-cleaned amber glass bottles.
o Filter the water sample through a 1 um glass fiber filter to remove suspended particles.

o For samples with high organic content, adjust the pH to < 2 with sulfuric acid to improve
preservation.

o SPE Cartridge Conditioning:

o For C18 cartridges: Sequentially pass 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL
of deionized water through the cartridge. Do not allow the cartridge to go dry.

o For Chromabond® HLB cartridges: Condition with 5 mL of ethyl acetate, followed by 5 mL
of methanol, and finally 5 mL of deionized water.

e Sample Loading:

o Pass the pre-filtered water sample (typically 100-1000 mL) through the conditioned SPE
cartridge at a flow rate of 5-10 mL/min.

e Washing:
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o After loading the entire sample, wash the cartridge with 5-10 mL of deionized water to
remove any interfering polar compounds.

o Dry the cartridge under vacuum for 10-20 minutes to remove residual water.

e Elution:

o Elute the retained DHP from the cartridge with a suitable solvent. Effective elution solvents
include:

» Ethyl acetate (2 x 5 mL)
= A mixture of dichloromethane and methanol (50:50, v/v) (2 x 5 mL)
= Acetonitrile (2 x 5 mL)
o Collect the eluate in a concentrator tube.
» Concentration and Reconstitution:
o Evaporate the eluate to near dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a small, precise volume (e.g., 1 mL) of a suitable solvent (e.g.,
hexane or acetonitrile) for subsequent analysis by GC-MS or HPLC.

Solid-Phase Extraction of Dihexyl Phthalate from Soil
and Sediment Samples

This protocol outlines the extraction of DHP from solid environmental matrices.

Materials:

Mortar and pestle or grinder

Soxhlet extraction apparatus or Pressurized Liquid Extraction (PLE) system

Extraction thimbles

Hexane (HPLC grade)
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Acetone (HPLC grade)
Dichloromethane (HPLC grade)
Anhydrous sodium sulfate

SPE Cartridges: C18 or Florisil®

Rotary evaporator

Protocol:

Sample Pretreatment:
o Air-dry the soil or sediment sample to a constant weight.

o Grind the dried sample using a mortar and pestle or a mechanical grinder to increase the
surface area.

o Sieve the sample to obtain a uniform particle size.
Extraction:
o Soxhlet Extraction:

» Accurately weigh 10-20 g of the pretreated sample and mix it with an equal amount of
anhydrous sodium sulfate.

= Place the mixture in a cellulose extraction thimble and extract with a suitable solvent
(e.g., a mixture of hexane and acetone (1:1, v/v) or dichloromethane) for 6-8 hours.

o Pressurized Liquid Extraction (PLE):

= Mix the sample with a dispersing agent (e.g., diatomaceous earth) and pack it into the
extraction cell.

» Extract with a suitable solvent (e.g., hexane/acetone 1:1) at elevated temperature and
pressure according to the instrument's operating manual.
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e Clean-up (using SPE):

o

Concentrate the extract from the Soxhlet or PLE to approximately 1 mL using a rotary
evaporator.

o Condition an SPE cartridge (e.g., C18 or Florisil®) with the appropriate solvent.
o Load the concentrated extract onto the conditioned cartridge.

o Wash the cartridge with a non-polar solvent (e.g., hexane) to remove non-polar
interferences.

o Elute the DHP with a more polar solvent or solvent mixture (e.g., a mixture of hexane and
dichloromethane or ethyl acetate).

o Concentration and Reconstitution:
o Evaporate the eluate to near dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a precise volume of a suitable solvent for instrumental
analysis.

Visualization
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Caption: Experimental workflow for the solid-phase extraction of dihexyl phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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